Cas no 1188908-83-9 (5-cyclopentyl-1,2-oxazol-3-amine)

• Product Name: 5-cyclopentyl-1,2-oxazol-3-amine
• CAS No: 1188908-83-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5969372
• PubChem ID: 66201008
• Update Time: 2025-06-09

5-cyclopentyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine, 5-cyclopentyl-
• 5-Cyclopentylisoxazol-3-amine
• 5-cyclopentyl-1,2-oxazol-3-amine
• AKOS015544322
• EN300-1247496
• SCHEMBL1012620
• CS-0285224
• 1188908-83-9
• SXLATPWUODSFIA-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O/c9-8-5-7(11-10-8)6-3-1-2-4-6/h5-6H,1-4H2,(H2,9,10)
• InChI Key： SXLATPWUODSFIA-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2)=CC(N)=N1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 315.2±30.0 °C(Predicted)
• pka: 2.41±0.10(Predicted)

Additional information on 5-cyclopentyl-1,2-oxazol-3-amine

Introduction to 5-cyclopentyl-1,2-oxazol-3-amine (CAS No: 1188908-83-9)

5-cyclopentyl-1,2-oxazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 1188908-83-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and two carbon atoms, with an amine functional group at the 3-position and a cyclopentyl substituent at the 5-position. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The 5-cyclopentyl-1,2-oxazol-3-amine scaffold offers a unique combination of electronic and steric properties that can be exploited for designing novel bioactive molecules. The presence of the cyclopentyl group introduces bulkiness, which can influence both the solubility and binding affinity of the compound. Additionally, the oxazole ring is known for its versatility in medicinal chemistry, often serving as a core structure in various pharmacophores. The amine functionality at the 3-position provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced biological activity.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The 5-cyclopentyl-1,2-oxazol-3-amine structure has been explored as a lead compound in several research studies aimed at identifying new therapeutic agents.

One of the most compelling aspects of 5-cyclopentyl-1,2-oxazol-3-amine is its potential as a scaffold for drug design. The oxazole ring can interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an ideal platform for developing small-molecule inhibitors or agonists. The cyclopentyl group further enhances the compound's ability to bind to specific receptors or enzymes by providing steric hindrance that optimizes receptor interactions.

Recent studies have demonstrated the utility of 5-cyclopentyl-1,2-oxazol-3-amine in modulating enzyme activity. For instance, researchers have investigated its interaction with various kinases and phosphodiesterases, which are key targets in oncology and neurology. The amine group at the 3-position allows for facile derivatization, enabling the creation of analogs with improved pharmacokinetic properties. This flexibility has led to the development of several novel compounds that exhibit promising preclinical activity.

The synthesis of 5-cyclopentyl-1,2-oxazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity. The availability of reliable synthetic protocols has facilitated further exploration of this compound's chemical space.

From a computational chemistry perspective, 5-cyclopentyl-1,2-oxazol-3-amine has been subjected to molecular modeling studies to understand its binding mode with biological targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. By leveraging computational tools, researchers can predict the behavior of this compound in complex biological systems, accelerating the drug discovery process.

The pharmacological profile of 5-cyclopentyl-1,2-oxazol-3-amine has been evaluated in various in vitro and in vivo models. Initial findings suggest that this compound exhibits moderate activity against certain bacterial strains and shows promise as an anti-inflammatory agent. However, further studies are needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion,5-cyclopentyl}-1},2)-oxazol}-3)-amine (CAS No: 1188908}-83}-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique scaffold combines favorable physicochemical properties with opportunities for chemical modification, making it an attractive candidate for drug development. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an important role in future therapeutic innovations.